Cas no 172669-49-7 (1-(3-Hydroxy-2,6-dinitrophenyl)ethanone)

• Product Name: 1-(3-Hydroxy-2,6-dinitrophenyl)ethanone
• CAS No: 172669-49-7
• MF: C₈H₆N₂O₆
• MW: 226.143042087555
• CID: 5736150
• Update Time: 2023-11-10

1-(3-Hydroxy-2,6-dinitrophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-Hydroxy-2,6-dinitrophenyl)ethanone
• Ethanone, 1-(3-hydroxy-2,6-dinitrophenyl)-

• Inchi： 1S/C8H6N2O6/c1-4(11)7-5(9(13)14)2-3-6(12)8(7)10(15)16/h2-3,12H,1H3
• InChI Key： YUZPCHRXNXXUGA-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C([N+]([O-])=O)C=CC(O)=C1[N+]([O-])=O)C

Experimental Properties

• Density: 1.580±0.06 g/cm3(Predicted)
• Melting Point: 182–183°C
• Boiling Point: 413.4±45.0 °C(Predicted)
• pka: 3.13±0.24(Predicted)